Germanium magnesium oxide (GeMg2O4)

• CAS No.: 12025-13-7
• Molecular Formula: GeMg2O4
• Molecular Weight: 185.24 g/mol
• IUPAC Name: dimagnesium;germanium(4+);oxygen(2-)
• InChI: InChI=1S/Ge.2Mg.4O/q+4;2*+2;4*-2
• InChI Key: LCHOKJPEUCTZFZ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[Mg+2].[Mg+2].[Ge+4]

Description

Germanium magnesium oxide (GeMg₂O₄), also known as magnesium germanate, is a mixed metal oxide with the molecular formula GeMg₂O₄ and a molar mass of 144.94 g/mol . It is structurally categorized as an orthogermanate, where germanium occupies a tetrahedral site coordinated with oxygen, and magnesium ions occupy octahedral sites. This compound is part of a broader class of ternary oxides combining alkaline earth metals (Mg) and metalloids (Ge). Its synonyms include magnesium orthogermanate and germanium dimagnesium oxide, with CAS number 67179-23-1 . GeMg₂O₄ has niche applications in phosphor materials, where doping with manganese produces red fluorescence at 655 nm .

Comparison with Similar Compounds

Magnesium Oxide (MgO)

Formula : MgO
Molar Mass : 40.30 g/mol
Structure : Cubic rock-salt (NaCl-type) with Mg²⁺ and O²⁻ ions in octahedral coordination .
Applications :

• Industrial: Refractory material due to high thermal stability (>2,800°C) .
• Biomedical: Antacid, magnesium supplement .
• Electronics: Substrate for superconductors and semiconductors .

Comparison with GeMg₂O₄ :

• Composition : MgO is a binary oxide, while GeMg₂O₄ is a ternary oxide with Ge⁴⁺.
• Thermal Stability : MgO is stable under extreme temperatures, whereas GeMg₂O₄ decomposes at lower temperatures (~1,086°C, inferred from GeO₂ properties) .
• Electronic Properties : MgO is an insulator (bandgap ~7.8 eV), while GeMg₂O₄’s bandgap is smaller (~4–5 eV), making it suitable for optoelectronics .

Germanium Dioxide (GeO₂)

Formula : GeO₂
Molar Mass : 104.64 g/mol
Structure : Exists in hexagonal (α-quartz) and tetragonal (rutile) polymorphs .
Applications :

• Biomedical: Antibacterial agent against S. aureus and E. coli .
• Electronics: High refractive index glass for fiber optics .
• Catalysis: Supports for redox reactions .

Comparison with GeMg₂O₄ :

• Acid-Base Properties : GeO₂ is weakly acidic, while GeMg₂O₄, as a mixed oxide, exhibits amphoteric behavior.
• Antibacterial Activity: GeO₂ nanoparticles show potent antibacterial effects , whereas GeMg₂O₄’s bioactivity remains understudied.
• Synthesis : GeO₂ is typically synthesized via sol-gel or precipitation methods , while GeMg₂O₄ requires solid-state reactions or sol-gel techniques with Mg precursors .

Magnesium Peroxide (MgO₂)

Formula : MgO₂
Structure : Tetragonal (I4/mcm) with peroxo (O₂²⁻) groups under high pressure (>96 GPa) .
Applications :

• Planetary Science: Potential component in oxidized planetary interiors .

Comparison with GeMg₂O₄ :

• Stability : MgO₂ is metastable at ambient conditions but stable under high pressure, while GeMg₂O₄ is stable at standard conditions.
• Coordination Chemistry : MgO₂ contains covalent O₂²⁻ groups, contrasting with the ionic Mg–O bonds in GeMg₂O₄ .

Magnesium Fluorogermanate (MgF₂GeO₂)

Formula : MgF₂GeO₂
Applications : Red phosphor material when doped with Mn²⁺ (emission at 655 nm) .

Comparison with GeMg₂O₄ :

• Composition : Incorporates fluorine, altering electronic properties compared to oxygen-only GeMg₂O₄.
• Optical Properties : MgF₂GeO₂:Mn exhibits stronger fluorescence than undoped GeMg₂O₄ .

Magnesium Ferrite (MgFe₂O₄)

Formula : MgFe₂O₄
Structure : Inverse spinel with Fe³⁺ in tetrahedral sites and Mg²⁺/Fe³⁺ in octahedral sites .
Applications : Catalyst for styrene oxidation and CO₂ dehydrogenation .

Comparison with GeMg₂O₄ :

• Magnetic Properties : MgFe₂O₄ is ferrimagnetic, while GeMg₂O₄ lacks significant magnetism.
• Catalytic Activity : MgFe₂O₄ outperforms GeMg₂O₄ in redox catalysis due to Fe³⁺ active sites .